Cas no 54665-92-8 (4,7-Dichloro-2-phenylquinazoline)

• Product Name: 4,7-Dichloro-2-phenylquinazoline
• CAS No: 54665-92-8
• MF: C₁₄H₈Cl₂N₂
• MW: 275.132720947266
• MDL: MFCD04115226
• CID: 942455
• PubChem ID: 362506
• Update Time: 2025-05-24

4,7-Dichloro-2-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

• 4,7-Dichloro-2-phenylquinazoline
• 4,7-dichloro-2-phenyl-quinazoline
• 2-Phenyl-4,7-dichlorchinazolin
• NSC-626528
• CHEMBL1975885
• CS-0342340
• A830307
• NSC626528
• SCHEMBL402767
• YHPZVDQRVXUAKF-UHFFFAOYSA-N
• AKOS012385698
• AB19729
• DB-071888
• MFCD04115226
• 54665-92-8
• DTXSID10327013
• NCI60_008382

• MDL： MFCD04115226
• Inchi： 1S/C14H8Cl2N2/c15-10-6-7-11-12(8-10)17-14(18-13(11)16)9-4-2-1-3-5-9/h1-8H
• InChI Key： YHPZVDQRVXUAKF-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(=CC2=NC(C2C=CC=CC=2)=N1)Cl

Computed Properties

• Exact Mass: 274.00600
• Monoisotopic Mass: 274.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 4.60360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4,7-Dichloro-2-phenylquinazoline

4,7-Dichloro-2-phenylquinazoline: A Comprehensive Overview

The compound with CAS No. 54665-92-8, known as 4,7-Dichloro-2-phenylquinazoline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of quinazolines, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyrimidine ring. The presence of two chlorine atoms at the 4 and 7 positions, along with a phenyl group at the 2 position, imparts unique electronic and structural properties to this molecule.

4,7-Dichloro-2-phenylquinazoline has been extensively studied for its potential applications in drug discovery. Recent research has highlighted its role as a scaffold for developing bioactive compounds with anti-inflammatory, anticancer, and antimicrobial properties. For instance, studies have shown that this compound can inhibit certain enzymes involved in inflammatory pathways, making it a promising candidate for treating conditions such as arthritis and neurodegenerative diseases.

In the realm of materials science, 4,7-Dichloro-2-phenylquinazoline has been explored for its electronic properties. Its ability to act as a semiconductor material has led to investigations into its potential use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have found that the substitution pattern of this compound significantly influences its charge transport properties, offering a pathway for tuning its electronic behavior for specific applications.

The synthesis of 4,7-Dichloro-2-phenylquinazoline typically involves multi-step organic reactions. One common approach is the condensation of o-phenylenediamine with chlorinated aromatic aldehydes under high temperature conditions. This reaction sequence not only forms the quinazoline core but also introduces the desired substituents at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental perspective, understanding the fate and toxicity of 4,7-Dichloro-2-phenylquinazoline is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist long-term in natural environments. However, further research is needed to assess its potential impact on aquatic ecosystems and human health.

In conclusion, 4,7-Dichloro-2-phenylquinazoline (CAS No. 54665-92-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this molecule is poised to play an increasingly important role in advancing modern science and technology.